((3AS,4R,6R,6aR)-6-(6-amino-9H-purin-9-yl)-2-phenyltetrahydrofuro[3,4-d][1,3,2]dioxaborol-4-yl)methanol
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Description
This compound (CAS: 7721-31-5; molecular formula: C₁₇H₁₇N₅O₄) is a boronate-containing adenosine analog with a benzylidene-protected furanodioxaborole scaffold . It is structurally related to nucleoside derivatives and is often synthesized via catalytic hydrogenation or coupling reactions involving palladium catalysts . Its unique boron-containing heterocycle and adenosine-like structure make it a candidate for studying enzyme inhibition, particularly in antimicrobial contexts .
Properties
Molecular Formula |
C16H16BN5O4 |
|---|---|
Molecular Weight |
353.1 g/mol |
IUPAC Name |
[(3aR,4R,6R,6aS)-4-(6-aminopurin-9-yl)-2-phenyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3,2]dioxaborol-6-yl]methanol |
InChI |
InChI=1S/C16H16BN5O4/c18-14-11-15(20-7-19-14)22(8-21-11)16-13-12(10(6-23)24-16)25-17(26-13)9-4-2-1-3-5-9/h1-5,7-8,10,12-13,16,23H,6H2,(H2,18,19,20)/t10-,12-,13-,16-/m1/s1 |
InChI Key |
AUYKHPDTEBVOAG-XNIJJKJLSA-N |
Isomeric SMILES |
B1(O[C@@H]2[C@H](O[C@H]([C@@H]2O1)N3C=NC4=C(N=CN=C43)N)CO)C5=CC=CC=C5 |
Canonical SMILES |
B1(OC2C(OC(C2O1)N3C=NC4=C(N=CN=C43)N)CO)C5=CC=CC=C5 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Modifications on the Purine Ring
Key Insight: Chlorine and amino substitutions modulate electronic properties and binding interactions. The 2,6-diamino analog shows enhanced stability and is widely used in heterocyclic synthesis .
Modifications on the Furanodioxaborole Scaffold
Key Insight : Boron-to-phosphorus substitution alters reactivity, while bromine and nitrile groups influence steric and metabolic profiles .
Functional Group Additions
Key Insight : Fluorinated and phosphonate-containing analogs are prioritized for drug design due to improved pharmacokinetics and target engagement .
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